![molecular formula C19H20N2 B3849091 1'-(3-pyridinylmethyl)spiro[indene-1,4'-piperidine]](/img/structure/B3849091.png)
1'-(3-pyridinylmethyl)spiro[indene-1,4'-piperidine]
Description
The compound “1’-(3-pyridinylmethyl)spiro[indene-1,4’-piperidine]” is a complex organic molecule that contains a spiro[indene-1,4’-piperidine] core structure . Spiro compounds are characterized by two rings sharing a single atom. In this case, the shared atom is part of a piperidine ring, a common structure in many pharmaceuticals .
Synthesis Analysis
While the specific synthesis process for this compound is not available, similar spiro-imidazo pyridine-indene derivatives have been synthesized via acid-promoted annulation reaction of bindone and heterocyclic ketene aminals . The process involves the reaction between heterocyclic ketene aminals and bindone in the presence of an acid catalyst .Molecular Structure Analysis
The molecular structure of this compound likely involves a spiro[indene-1,4’-piperidine] core with a 3-pyridinylmethyl group attached. The spiro[indene-1,4’-piperidine] structure consists of an indene ring and a piperidine ring sharing a single atom .Future Directions
The future research directions for this compound could involve further exploration of its synthesis, chemical reactions, and potential biological activities. It could also be interesting to investigate its potential applications in pharmaceuticals, given the prevalence of spiro compounds and piperidine derivatives in medicinal chemistry .
properties
IUPAC Name |
1'-(pyridin-3-ylmethyl)spiro[indene-1,4'-piperidine] |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2/c1-2-6-18-17(5-1)7-8-19(18)9-12-21(13-10-19)15-16-4-3-11-20-14-16/h1-8,11,14H,9-10,12-13,15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ODPBLKSOTZBQHW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12C=CC3=CC=CC=C23)CC4=CN=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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